- Synthesis of 3,5-Disubstituted Isoxazoles through a 1,3-Dipolar Cycloaddition Reaction between Alkynes and Nitrile Oxides Generated from O-Silylated Hydroxamic Acids, European Journal of Organic Chemistry, 2019, 2019(44), 7322-7334
Cas no 20594-92-7 (1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide)
20594-92-7 structure
Product Name:1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
CAS No:20594-92-7
MF:C14H10N2O2
MW:238.241403102875
CID:1394957
PubChem ID:569601
Update Time:2025-04-20
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide
- 4-oxido-3,5-diphenyl-1,2,4-oxadiazol-4-ium
- 3,5-diphenyl-1 ,2,4-oxadiazole-4-oxide
- 20594-92-7
- DTXSID30341054
-
- Inchi: 1S/C14H10N2O2/c17-16-13(11-7-3-1-4-8-11)15-18-14(16)12-9-5-2-6-10-12/h1-10H
- InChI Key: DUFTVORLLGQZQC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=[N+](C(C2C=CC=CC=2)=N1)[O-]
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.5Ų
Experimental Properties
- PSA: 52.97
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dichloromethane ; 1 h, -40 °C → 0 °C
Reference
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Raw materials
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Preparation Products
1,2,4-Oxadiazole, 3,5-diphenyl-, 4-oxide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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